Cas no 1332528-77-4 (5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride)

• Product Name: 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride
• CAS No: 1332528-77-4
• MF: C₁₁H₁₁Cl₂NOS
• MW: 276.182139635086
• MDL: MFCD18071361
• CID: 4694972
• Update Time: 2025-07-18

5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(4-methoxyphenyl)-1,3-thiazole hydrochloride
• 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride
• 5-(Chloromethyl)-2-(4-methoxyphenyl)-1,3-thiazolehydrochloride

• MDL： MFCD18071361
• Inchi： 1S/C11H10ClNOS.ClH/c1-14-9-4-2-8(3-5-9)11-13-7-10(6-12)15-11;/h2-5,7H,6H2,1H3;1H
• InChI Key： QIUAVNIIWRBODQ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C2C=CC(=CC=2)OC)S1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride

Introduction to 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride (CAS No. 1332528-77-4)

5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride (CAS No. 1332528-77-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the thiazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a chloromethyl group and a methoxy-substituted phenyl ring in its structure imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for the development of novel bioactive molecules.

The thiazole hydrochloride moiety is particularly noteworthy, as thiazole derivatives have been extensively studied for their roles in various biological processes, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both in vitro and in vivo experimental settings. This enhanced solubility is crucial for pharmaceutical applications, where bioavailability and formulation stability are critical factors.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride as a versatile intermediate in the synthesis of more complex pharmacophores. The chloromethyl group serves as a reactive handle for further functionalization, allowing chemists to introduce additional moieties such as amines or alcohols through nucleophilic addition reactions. This reactivity has been leveraged in the development of novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. Thiazole derivatives have demonstrated efficacy against a broad spectrum of bacterial and fungal pathogens, often by interfering with essential metabolic pathways or cell wall synthesis. The 4-methoxyphenyl substituent may enhance binding affinity to biological targets by modulating electronic properties and steric interactions. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against multidrug-resistant strains, addressing a critical unmet need in global healthcare.

In the realm of oncology research, 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride has been investigated for its ability to modulate signaling pathways associated with tumor growth and progression. The compound’s structural features allow it to interact with key proteins involved in cell cycle regulation, apoptosis, and angiogenesis. Notably, recent studies have shown that certain analogs derived from this scaffold exhibit selective toxicity toward cancer cells while sparing healthy tissues, suggesting a favorable therapeutic index. These findings underscore the compound’s potential as a lead molecule for further drug development efforts.

The pharmacokinetic profile of 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride has also been scrutinized to optimize its delivery and efficacy. Computational modeling studies have predicted that modifications to the phenyl ring or introduction of additional polar groups could enhance its bioavailability and metabolic stability. These insights are being integrated into ongoing synthetic campaigns aimed at generating libraries of optimized derivatives for high-throughput screening.

From a synthetic chemistry perspective, the preparation of 5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride exemplifies modern strategies for constructing complex heterocyclic systems. Key synthetic steps involve condensation reactions between appropriately substituted precursors under controlled conditions, followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste generation and improving yields.

The broader significance of this compound lies in its contribution to the expanding arsenal of molecular tools available for drug discovery. By serving as a versatile building block, it enables researchers to explore new chemical space with potential therapeutic relevance across multiple disease areas. Collaborative efforts between academic laboratories and pharmaceutical companies are now focused on translating these early findings into clinical candidates with tangible benefits for patients worldwide.

In conclusion,5-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride (CAS No. 1332528-77-4) represents a compelling example of how structural innovation can unlock new opportunities in medicinal chemistry. Its unique combination of reactivity, biological activity, and synthetic accessibility positions it as a cornerstone molecule for future research endeavors aimed at addressing pressing global health challenges.